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This technical guide provides an in-depth overview of the production of Strontium-82 (Sr-82) via

spallation for its use in Rubidium-82 (Rb-82) generators. Tailored for researchers, scientists,

and drug development professionals, this document details the nuclear reactions, targetry,

chemical separation processes, and quality control measures pertinent to the manufacturing of

high-purity Sr-82 for medical applications.

Introduction to the Strontium-82/Rubidium-82
System
The 82Sr/82Rb generator is a crucial tool in nuclear medicine, particularly for Positron

Emission Tomography (PET) imaging of myocardial perfusion.[1] The short-lived positron-

emitting daughter, 82Rb (half-life of 75 seconds), allows for rapid imaging studies with low

radiation dose to the patient.[2] The longer half-life of the parent isotope, 82Sr (25.34 days),

enables the production of a generator with a clinically useful shelf-life.[2][3] The primary method

for producing 82Sr is through the proton-induced spallation of a rubidium target.[4][5]
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The most common nuclear reaction for the production of 82Sr is the 85Rb(p,4n)82Sr reaction.

[2][6] This reaction involves bombarding a natural rubidium target with a high-energy proton

beam. The optimal proton energy range for this reaction is between 40 and 70 MeV.[5]

Target Materials
Both metallic rubidium and rubidium chloride (RbCl) salts are used as target materials.[5][7]

RbCl is often favored due to its higher melting point and ease of handling compared to the

highly reactive metallic rubidium. The targets are typically encapsulated in a material that can

withstand the high temperatures and radiation environment during irradiation, such as stainless

steel or Inconel.[3]

Proton Irradiation Parameters
The production yield of 82Sr is dependent on several factors, including proton energy, beam

current, and irradiation time. Higher proton energies within the optimal range and higher beam

currents generally lead to increased production.

Table 1: Proton Irradiation Parameters for Strontium-82 Production

Parameter Value Reference

Target Material
Rubidium Chloride (RbCl)

pellet
[4]

Proton Energy 100 MeV [4]

Peak Current 1 mA [4]

Pulse Width 200 µsec [4]

Repetition Rate 2 Hz [4]

Irradiation Time 1 to 2 hours [4]

Target Dimensions
3 cm diameter, 7.5 mm

thickness
[4]

Production Yields and Cross-Section Data
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The production cross-section for the natRb(p,xn)82Sr reaction has a threshold above 30 MeV,

with a maximum of nearly 100 mb around 50 MeV.[5] The integral yields of 82Sr are calculated

from these cross-section data, with experimental and calculated yields generally in good

agreement.[8] For incident proton energies of 60 MeV or higher, the level of the primary

radionuclidic impurity, 85Sr, is typically less than 20%.[8]

Chemical Separation and Purification of Strontium-
82
Following irradiation, the 82Sr must be chemically separated from the bulk rubidium target

material and other spallation byproducts. Various methods have been developed to achieve

high-purity 82Sr.

Ion Exchange Chromatography
A widely used method for separating 82Sr from the dissolved rubidium target is ion exchange

chromatography.

This protocol is based on the methodology employed at the Korea Multi-purpose Accelerator

Complex (KOMAC).[4]

Target Dissolution: The irradiated RbCl target is dissolved in 60 mL of a buffer solution.

Column Preparation: A column is packed with 1 gram of Chelex-100 resin.

Loading: The dissolved target solution is loaded onto the Chelex-100 column and allowed to

stand for 10 minutes. The solution is then passed through the column at a flow rate of 1

mL/min.

Washing: The column is washed with 20 mL of the buffer solution followed by 60 mL of

distilled water to remove the bulk of the rubidium ions.

Elution: The purified 82Sr is eluted from the column using 6 M HCl at a flow rate of 1 mL/min.
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Inorganic ion exchangers have been investigated as an alternative to organic resins, offering

potentially higher purity of the final 82Sr product.[3][6] A two-step process using sodium

nonatitanate (SNT) and poorly crystalline silicotitanate (pCST) has been shown to be effective.

[3]

Step 1: Bulk Rubidium Removal: The bulk of the RbCl is removed using SNT.

Step 2: Trace Impurity Removal: Remaining traces of rubidium and other impurities like

selenium-75 are removed using a pCST column at pH 2 in a sodium acetate buffer.[3]

The total recovery yield of strontium using this combined inorganic resin process is

approximately 87%, with a radiopurity of 99.2%.[3]

Table 2: Comparison of Strontium Recovery and Purity with Different Resins

Resin/Method
Strontium
Recovery

75Se Impurity
Rubidium
Impurity

Reference

Chelex-100 97.2 ± 3.6% 0.8% 1.4% [3]

Sodium

Nonatitanate

(SNT)

87.3 ± 6.3% 0.3% 0.7% [3]

Rubidium-82 Generator Design and Function
The purified 82Sr is used to construct the 82Sr/82Rb generator. The 82Sr is adsorbed onto a

stationary phase, typically hydrous stannic oxide, within a lead-shielded column.[9] The 82Rb

daughter product can be selectively eluted from the column using a sterile 0.9% sodium

chloride solution.[10] The Na+ ions in the saline eluent exchange with the Rb+ ions on the

column, releasing the 82Rb for patient administration.[11]

Quality Control of Spallation-Generated Strontium-
82 and Rubidium-82 Generators
Rigorous quality control is essential to ensure the safety and efficacy of the 82Rb eluate for

clinical use. The primary quality control measures involve testing for the breakthrough of the
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parent isotope (82Sr) and other radionuclidic impurities.

Radionuclidic Purity
The final 82Sr product must meet strict specifications for radionuclidic purity. The key impurities

to monitor are 83Sr and 85Sr.

Table 3: Product Specifications for Strontium-82

Parameter Specification Reference

Chemical Form
Strontium (II) in dilute

hydrochloric acid
[6]

Specific Activity ≥ 25 mCi/mg [6]

Activity Concentration ≥ 50 mCi/mL [6]

Radionuclidic Purity

85Sr / 82Sr ≤ 5 mCi / mCi [6]

83Rb / 82Sr ≤ 0.15 mCi / mCi [6]

84Rb / 82Sr ≤ 0.15 mCi / mCi [6]

83Sr / 82Sr ≤ 0.0015 mCi / mCi [6]

Other Nuclides / 82Sr ≤ 0.01 mCi / mCi [6]

Generator Eluate Quality Control
The eluate from the 82Sr/82Rb generator must be tested daily to ensure that the levels of

strontium breakthrough are within acceptable limits.

Elution: Elute the generator with 50 mL of 0.9% Sodium Chloride Injection USP and collect

the eluate in a suitable vial.[11]

Decay Period: Allow the collected eluate to stand for at least 60 minutes to allow for the

decay of the 82Rb.[11]
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Assay: Assay the vial in a dose calibrator to measure the activity of any long-lived

contaminants.

Calculation: Calculate the amount of 82Sr and 85Sr breakthrough according to established

procedures.[11]

Table 4: Breakthrough Limits for Rubidium-82 Eluate

Radionuclide Limit Reference

Strontium-82 (82Sr) ≤ 0.02 µCi per mCi of 82Rb [2][11]

Strontium-85 (85Sr) ≤ 0.2 µCi per mCi of 82Rb [2][11]

If the breakthrough levels exceed one-tenth of the specification limit, more frequent testing (at

least twice daily) is recommended.[11]

Visualized Workflows and Pathways
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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